Cas no 264600-81-9 (Carbamic acid,2-pyrimidinyl-, 1,1-dimethylethyl ester (9CI))
264600-81-9 structure
Product Name:Carbamic acid,2-pyrimidinyl-, 1,1-dimethylethyl ester (9CI)
CAS No:264600-81-9
MF:C9H13N3O2
MW:195.218421697617
CID:247662
PubChem ID:10976384
Update Time:2025-04-19
Carbamic acid,2-pyrimidinyl-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,2-pyrimidinyl-, 1,1-dimethylethyl ester (9CI)
- tert-butyl N-(2-pyrimidyl)carbamate
- NAUXZQFUDGBSEZ-UHFFFAOYSA-N
- tert-Butyl pyrimidin-2-ylcarbamate
- TERT-BUTYL N-(PYRIMIDIN-2-YL)CARBAMATE
- tert-Butylpyrimidin-2-ylcarbamate
- 2-(t-butoxycarbonylamino)pyrimidine
- 264600-81-9
- Tert-butyl N-pyrimidin-2-ylcarbamate
- SCHEMBL1029793
-
- Inchi: 1S/C9H13N3O2/c1-9(2,3)14-8(13)12-7-10-5-4-6-11-7/h4-6H,1-3H3,(H,10,11,12,13)
- InChI Key: NAUXZQFUDGBSEZ-UHFFFAOYSA-N
- SMILES: O(C(NC1N=CC=CN=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 195.100776666g/mol
- Monoisotopic Mass: 195.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 64.1Ų
Carbamic acid,2-pyrimidinyl-, 1,1-dimethylethyl ester (9CI) Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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